Cas no 174262-99-8 (2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-)

2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- structure
174262-99-8 structure
Product Name:2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-
CAS No:174262-99-8
MF:C15H13N3O2
MW:267.282623052597
CID:111695
PubChem ID:45121515
Update Time:2025-04-18

2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-
    • 2,4-Imidazolidinedione, 3-phenyl-5-(4-pyridinylmethyl)-
    • 3-Phenyl-5-(4-pyridinylmethyl)-2,4-imidazolidinedione
    • DTXSID301212487
    • 174262-99-8
    • Inchi: 1S/C15H13N3O2/c19-14-13(10-11-6-8-16-9-7-11)17-15(20)18(14)12-4-2-1-3-5-12/h1-9,13H,10H2,(H,17,20)
    • InChI Key: CQDKUQPTDYXMOJ-UHFFFAOYSA-N
    • SMILES: O=C1C(CC2C=CN=CC=2)NC(N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 267.10089
  • Monoisotopic Mass: 267.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 62.3

2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- Related Literature

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